molecular formula C32H35NO14 B2495616 Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH CAS No. 96383-44-7

Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH

Cat. No. B2495616
CAS RN: 96383-44-7
M. Wt: 657.625
InChI Key: UGQPZVSWEMKXBN-VXRXWXGFSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH, also known as Fmoc-L-Ser-Gal-OH, is an organic compound that is used in a variety of scientific research applications. It is a derivative of the amino acid L-serine, and has been extensively studied for its biochemical and physiological effects.

Scientific Research Applications

Glycopeptide Synthesis

Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH plays a crucial role in glycopeptide synthesis. For instance, it has been used in the solid-phase peptide synthesis of glycosylated dipeptides and heptapeptides, demonstrating its significance in creating functionalized foldamers for biomedical research (Norgren, Norberg, & Arvidsson, 2007). Additionally, its utility is exemplified in the construction of human salivary mucin-derived O-linked glycopeptides (Satyanarayana, Gururaja, Naganagowda, Ramasubbu, & Levine, 2009).

Glycosyl Amino Acid Synthesis

The compound is crucial in the synthesis of glycosyl amino acids. For example, it has been used to create glycosyl amino acids with an activated C-terminus for solid-phase glycopeptide synthesis (Paulsen, Peters, Bielfeldt, Meldal, & Bock, 1995).

Solid-Phase O-Glycosylation

In another application, Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH has been effectively used in solid-phase O-glycosylation for the synthesis of glycopeptides, showcasing its efficiency in glycosylation processes (Ryan, Koh, Lohning, & Rudrawar, 2017).

Enkephalin Glycopeptide Analogs

It is also involved in the solid-phase synthesis of enkephalin glycopeptide analogues, indicating its potential in the study of opiate receptor binding and analgesia (Mitchell, Pratt, Hruby, & Polt, 2001).

Synthesis of Tuftsins

The compound has been employed in the synthesis of tuftsin derivatives, further demonstrating its versatility in glycopeptide synthesis (Filira, Biondi, Cavaggion, Scolaro, & Rocchi, 2009).

Antitumor Neoglycopeptide Vaccine

In the field of immunotherapy, Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH has been used in the synthesis of glycopeptide vaccines targeting tumor-associated antigens (Vichier‐Guerre, Lo‐Man, Huteau, Dériaud, Leclerc, & Bay, 2004).

Glycoconjugate Construction

Its utility extends to the preparation of synthetic glycoclusters as mimetics of multivalent carbohydrate ligands, used in various glycobiological applications (Katajisto, Karskela, Heinonen, & Lönnberg, 2002).

properties

IUPAC Name

(2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-[(2R,3R,4S,5S,6R)-3,4,5-triacetyloxy-6-(acetyloxymethyl)oxan-2-yl]oxypropanoic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C32H35NO14/c1-16(34)41-15-26-27(44-17(2)35)28(45-18(3)36)29(46-19(4)37)31(47-26)42-14-25(30(38)39)33-32(40)43-13-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h5-12,24-29,31H,13-15H2,1-4H3,(H,33,40)(H,38,39)/t25-,26+,27-,28-,29+,31+/m0/s1
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

UGQPZVSWEMKXBN-VXRXWXGFSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(=O)OCC1C(C(C(C(O1)OCC(C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC(=O)C)OC(=O)C)OC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(=O)OC[C@@H]1[C@@H]([C@@H]([C@H]([C@@H](O1)OC[C@@H](C(=O)O)NC(=O)OCC2C3=CC=CC=C3C4=CC=CC=C24)OC(=O)C)OC(=O)C)OC(=O)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C32H35NO14
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

657.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Fmoc-L-Ser(beta-D-Gal(Ac)4)-OH

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.